Cas no 898790-31-3 (2'-Methyl-3-(3-methylphenyl)propiophenone)

• Product Name: 2'-Methyl-3-(3-methylphenyl)propiophenone
• CAS No: 898790-31-3
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 1947087
• PubChem ID: 24725662
• Update Time: 2025-06-26

2'-Methyl-3-(3-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-3-(3-methylphenyl)propan-1-one
• 2'-methyl-3-(3-methylphenyl)propiophenone
• CTK5G6694
• AG-H-66988
• 2'-METHYL-2-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• AKOS016021001
• 898790-31-3
• DTXSID10644055
• MFCD03843014
• 2'-Methyl-3-(3-methylphenyl)propiophenone

• MDL： MFCD03843014
• Inchi： 1S/C17H18O/c1-13-6-5-8-15(12-13)10-11-17(18)16-9-4-3-7-14(16)2/h3-9,12H,10-11H2,1-2H3
• InChI Key： IUMFQOIVEUMHRG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)CCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 238.13600
• Monoisotopic Mass: 238.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.11890

Additional information on 2'-Methyl-3-(3-methylphenyl)propiophenone

2'-Methyl-3-(3-methylphenyl)propiophenone: A Comprehensive Overview

2'-Methyl-3-(3-methylphenyl)propiophenone (CAS No. 898790-31-3) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements related to 2'-Methyl-3-(3-methylphenyl)propiophenone.

The molecular structure of 2'-Methyl-3-(3-methylphenyl)propiophenone consists of a phenyl ring substituted with a methyl group at the 2' position and a propiophenone moiety attached at the 3 position. This arrangement imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its role as an intermediate in the synthesis of more complex organic compounds, particularly in the development of pharmaceutical agents and advanced materials.

One of the key areas of research involving 2'-Methyl-3-(3-methylphenyl)propiophenone is its application in drug discovery. Researchers have explored its potential as a precursor for bioactive compounds, leveraging its ability to undergo various chemical transformations. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, making them potential candidates for therapeutic interventions.

In addition to its role in pharmaceuticals, 2'-Methyl-3-(3-methylphenyl)propiophenone has found applications in the field of materials science. Its aromatic structure and substituent arrangement make it suitable for use in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have utilized this compound to develop materials with enhanced thermal stability and mechanical strength.

The synthesis of 2'-Methyl-3-(3-methylphenyl)propiophenone involves a multi-step process that typically begins with the preparation of the phenyl ring followed by substitution reactions to introduce the methyl groups. A notable method reported in *Organic Process Research & Development* employs a palladium-catalyzed coupling reaction to achieve high yields and purity levels. This approach not only ensures scalability but also aligns with green chemistry principles by minimizing waste generation.

From an environmental standpoint, understanding the degradation pathways of 2'-Methyl-3-(3-methylphenyl)propiophenone is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions reveal that this compound undergoes rapid biodegradation under aerobic conditions, reducing concerns related to long-term persistence in ecosystems.

In conclusion, 2'-Methyl-3-(3-methylphenyl)propiophenone (CAS No. 898790-31-3) stands as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and reactivity make it an invaluable tool in contemporary chemical research. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.